4-benzhydryl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)tetrahydro-1(2H)-pyrazinecarboxamide
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Description
4-benzhydryl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)tetrahydro-1(2H)-pyrazinecarboxamide is a useful research compound. Its molecular formula is C26H26N4O3 and its molecular weight is 442.519. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Researchers have developed various methodologies for synthesizing heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials. For example, a one-pot, three-component synthesis technique has been utilized for creating complex heterocyclic systems, demonstrating the importance of efficient synthesis methods in organic chemistry and drug discovery (Adib et al., 2014). These methodologies underscore the significance of heterocyclic compounds in scientific research, likely reflecting the broader utility of compounds like "4-benzhydryl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)tetrahydro-1(2H)-pyrazinecarboxamide" in synthesizing novel entities with potential biological activities.
Antiviral Activities
The synthesis of benzamide-based heterocycles has shown remarkable antiavian influenza virus activity, highlighting the potential of certain chemical frameworks in combating viral infections. Such research points to the broad spectrum of biological activities that structural analogs and derivatives can exhibit, indicating the potential relevance of the compound for antiviral research (Hebishy et al., 2020).
Green Chemistry in Synthesis
The development of synthesis methods under solvent-free or aqueous conditions for heterocyclic derivatives aligns with the principles of green chemistry. Such approaches are beneficial for creating environmentally friendly and sustainable chemical processes, potentially applicable to the synthesis and manipulation of "this compound" (Khazaei et al., 2015).
Supramolecular Chemistry
Studies on energetic multi-component molecular solids through hydrogen bonds and weak intermolecular interactions offer insights into the design of advanced materials with specific properties. This research underscores the importance of understanding and leveraging non-covalent interactions in the development of novel materials and could inform studies on related compounds (Wang et al., 2014).
Properties
IUPAC Name |
4-benzhydryl-N-(3-oxo-4H-1,4-benzoxazin-6-yl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O3/c31-24-18-33-23-12-11-21(17-22(23)28-24)27-26(32)30-15-13-29(14-16-30)25(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-12,17,25H,13-16,18H2,(H,27,32)(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSAVFPTYVANTBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NC4=CC5=C(C=C4)OCC(=O)N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.